1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride
Overview
Description
1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride is a chemical compound with the molecular formula C7H12ClF2N and a molecular weight of 183.63 g/mol . This compound is characterized by the presence of a cyclopropane ring attached to a cyclobutane ring, which is substituted with two fluorine atoms. The hydrochloride salt form enhances its solubility in water, making it suitable for various applications in scientific research and industry.
Preparation Methods
The synthesis of 1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride involves several steps:
Formation of the cyclobutane ring: The initial step involves the formation of the cyclobutane ring with the desired fluorine substitutions. This can be achieved through the reaction of a suitable precursor with a fluorinating agent under controlled conditions.
Cyclopropanation: The next step involves the introduction of the cyclopropane ring. This can be done using a cyclopropanation reaction, where a suitable cyclopropane precursor is reacted with the cyclobutane intermediate.
Amination: The final step involves the introduction of the amine group. This can be achieved through a nucleophilic substitution reaction, where the cyclopropane intermediate is reacted with an amine source.
Hydrochloride salt formation: The compound is then converted to its hydrochloride salt form by reacting it with hydrochloric acid.
Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of large-scale reactors and purification techniques.
Chemical Reactions Analysis
1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. This reaction can lead to the formation of oxidized derivatives with different functional groups.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride. These reactions can lead to the formation of reduced derivatives with different functional groups.
Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced with other functional groups. Common reagents for these reactions include alkyl halides and acyl chlorides.
Addition: The compound can participate in addition reactions, where new functional groups are added to the cyclopropane or cyclobutane rings.
Scientific Research Applications
1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride has several applications in scientific research, including:
Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology: The compound can be used in biological studies to investigate its effects on various biological systems. Its amine group allows it to interact with biological molecules such as proteins and nucleic acids.
Medicine: The compound can be used in medicinal chemistry to develop new drugs. Its unique structure and functional groups make it a potential candidate for drug development.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The specific pathways involved depend on the nature of the target and the context of the interaction .
Comparison with Similar Compounds
1-(3,3-difluorocyclobutyl)cyclopropan-1-amine hydrochloride can be compared with other similar compounds, such as:
3,3-difluorocyclobutanamine hydrochloride: This compound has a similar structure but lacks the cyclopropane ring. It can be used as a reference compound to study the effects of the cyclopropane ring on the properties and reactivity of the molecule.
3,3-difluoro-1-methylcyclobutan-1-amine hydrochloride: This compound has a similar structure but contains a methyl group instead of the cyclopropane ring.
Properties
CAS No. |
2613382-02-6 |
|---|---|
Molecular Formula |
C7H12ClF2N |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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